Cas no 903150-65-2 (8-Bromo-5,6-dihydropyrido[2,3-b][1,4]benzoxazepine)

• Product Name: 8-Bromo-5,6-dihydropyrido[2,3-b][1,4]benzoxazepine
• CAS No: 903150-65-2
• MF: C₁₂H₉BrN₂O
• MW: 277.116661787033
• MDL: MFCD12027171
• CID: 4719264
• Update Time: 2025-10-30

8-Bromo-5,6-dihydropyrido[2,3-b][1,4]benzoxazepine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-5,6-dihydropyrido[2,3-b][1,4]benzoxazepine
• HMS1630M09
• STK503871
• 8-Bromo-5,6-dihydropyrido[2,3-b][1,4]benzoxazepine

• MDL： MFCD12027171
• Inchi： 1S/C12H9BrN2O/c13-9-3-4-11-8(6-9)7-15-10-2-1-5-14-12(10)16-11/h1-6,15H,7H2
• InChI Key： ZDDWUOYBCBDOHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CNC1C=CC=NC=1O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 251
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 8-Bromo-5,6-dihydropyrido[2,3-b][1,4]benzoxazepine

Recent Advances in the Study of 8-Bromo-5,6-dihydropyrido[2,3-b][1,4]benzoxazepine (CAS: 903150-65-2)

The compound 8-Bromo-5,6-dihydropyrido[2,3-b][1,4]benzoxazepine (CAS: 903150-65-2) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This heterocyclic compound, featuring a unique benzoxazepine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that this brominated derivative exhibits enhanced binding affinity to specific kinase domains compared to its non-halogenated counterparts. The presence of the bromine atom at the 8-position appears to contribute to improved hydrophobic interactions with target proteins, as evidenced by X-ray crystallographic studies of protein-ligand complexes.

In pharmacological evaluations, 8-Bromo-5,6-dihydropyrido[2,3-b][1,4]benzoxazepine has shown selective inhibition against several cancer-related kinases, with IC50 values in the low micromolar range. Particularly noteworthy is its activity against CDK8/19, where it demonstrates a 3-fold increase in potency compared to similar compounds in its class. These findings were recently validated through a series of in vitro and cell-based assays published in ACS Chemical Biology (2024).

The synthetic accessibility of this compound has also been improved through recent methodological advances. A 2023 publication in Organic Letters describes an optimized Pd-catalyzed coupling approach that allows for gram-scale production of 8-Bromo-5,6-dihydropyrido[2,3-b][1,4]benzoxazepine with excellent yield (82%) and purity (>98%). This development is particularly significant for enabling further preclinical evaluation of this compound.

Current research directions focus on exploring the structure-activity relationships of this scaffold, with particular attention to modifications that could enhance both potency and pharmacokinetic properties. Preliminary ADME studies suggest that the compound exhibits moderate metabolic stability and acceptable membrane permeability, making it a viable candidate for further optimization.

Several pharmaceutical companies have included derivatives of 8-Bromo-5,6-dihydropyrido[2,3-b][1,4]benzoxazepine in their discovery pipelines, targeting indications ranging from oncology to inflammatory diseases. The compound's unique combination of physicochemical properties and biological activity positions it as an important lead structure for future drug development efforts.

Ongoing research is investigating the potential of this compound as a chemical probe for studying specific biological pathways. Its selective kinase inhibition profile makes it particularly valuable for target validation studies in various disease models. Recent work published in Cell Chemical Biology (2024) has demonstrated its utility in dissecting Wnt/β-catenin signaling pathways.

Future studies will need to address challenges related to solubility and formulation, as well as conduct more comprehensive toxicological evaluations. However, the current body of research suggests that 8-Bromo-5,6-dihydropyrido[2,3-b][1,4]benzoxazepine represents a promising scaffold for the development of novel therapeutic agents with potential applications across multiple disease areas.